Cas no 54364-26-0 (3-Pyridinecarboxylic acid, 1,2-dihydro-6-methyl-2-thioxo-, ethyl ester)

• Product name: 3-Pyridinecarboxylic acid, 1,2-dihydro-6-methyl-2-thioxo-, ethyl ester
• CAS No: 54364-26-0
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 354808
• PubChem ID: 21452504

3-Pyridinecarboxylic acid, 1,2-dihydro-6-methyl-2-thioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,2-dihydro-6-methyl-2-thioxo-, ethyl ester
• ethyl 6-methyl-2-sulfanylidene-1H-pyridine-3-carboxylate
• SCHEMBL11734958
• Ethyl 6-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carboxylate
• 54364-26-0
• DTXSID00614121

• Inchi： InChI=1S/C9H11NO2S/c1-3-12-9(11)7-5-4-6(2)10-8(7)13/h4-5H,3H2,1-2H3,(H,10,13)
• InChI Key： SDVSWSWXFBROQV-UHFFFAOYSA-N
• SMILES： CC1NC(=S)C(C(OCC)=O)=CC=1

Computed Properties

• Exact Mass: 197.05113
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids